Cas no 2138013-76-8 (1-azido-5-phenylpentan-2-one)

• Product Name: 1-azido-5-phenylpentan-2-one
• CAS No: 2138013-76-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5852649
• PubChem ID: 58264435
• Update Time: 2025-06-29

1-azido-5-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-azido-5-phenylpentan-2-one
• 2138013-76-8
• EN300-1124255

• Inchi： 1S/C11H13N3O/c12-14-13-9-11(15)8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： VXJPBMMJFNRMGO-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-azido-5-phenylpentan-2-one

Chemical Profile of 1-azido-5-phenylpentan-2-one (CAS No. 2138013-76-8)

1-azido-5-phenylpentan-2-one, identified by its Chemical Abstracts Service (CAS) number 2138013-76-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of azido ketones, which are widely recognized for their versatile applications in the synthesis of biologically active molecules. The presence of both azido and phenyl functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

The molecular structure of 1-azido-5-phenylpentan-2-one consists of a five-carbon chain with an azido group (-N₃) attached to the first carbon and a phenyl ring substituent at the fifth carbon. The ketone functional group (-CO-) is located at the second carbon, contributing to its reactivity in various chemical transformations. This structural arrangement allows for multiple synthetic pathways, enabling chemists to modify and functionalize the molecule further for specific applications.

In recent years, 1-azido-5-phenylpentan-2-one has been explored as a key intermediate in the synthesis of complex molecules with potential therapeutic benefits. The azido group, known for its ability to participate in nucleophilic substitution reactions, has been particularly useful in constructing heterocyclic compounds and other pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 1-azido-5-phenylpentan-2-one is its role in constructing bioactive scaffolds. The phenyl ring provides steric and electronic properties that can modulate the binding affinity of drug candidates to their targets. This has led to several studies investigating its derivatives as potential treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, further enhances its utility in drug discovery pipelines.

Recent advancements in synthetic methodologies have expanded the applications of 1-azido-5-phenylpentan-2-one. For instance, transition-metal-catalyzed reactions have enabled the efficient introduction of various functional groups at different positions of the molecule, leading to a diverse library of derivatives. These derivatives have been screened for their biological activity, with some showing promising results in preclinical studies.

The pharmaceutical industry has been particularly interested in 1-azido-5-phenylpentan-2-one due to its potential as a building block for antiviral and antibacterial agents. The structural features of this compound allow for the design of molecules that can interact with viral proteases or bacterial enzymes, disrupting their function and inhibiting pathogenic activity. Additionally, its incorporation into drug-like molecules has been explored for developing treatments against emerging infectious diseases.

Synthetic chemists have also utilized 1-azido-5-phenylpentan-2-one to develop novel materials with unique properties. For example, its derivatives have been incorporated into polymers and coatings that exhibit enhanced durability or biodegradability. These materials are being investigated for applications in medical devices, sustainable packaging, and environmental remediation.

The safety profile of 1-azido compounds, including 1-azido-5-phenylpentan-2-one, is an important consideration in their handling and application. While azido groups are highly reactive and can pose challenges during synthesis and purification, proper protocols can mitigate risks effectively. Researchers adhere to stringent safety guidelines when working with these compounds to ensure safe laboratory practices and industrial applications.

The future prospects of 1-azido-5-phenylpentanone (CAS No. 2138013–76–8) remain promising as new synthetic techniques and computational methods continue to emerge. Advances in computational chemistry have enabled more accurate predictions of molecular properties and reactivity, facilitating the design of more efficient synthetic routes. Additionally, green chemistry principles are being integrated into the synthesis of this compound to minimize environmental impact while maintaining high yields and purity.

In conclusion, 1 - azido - 5 - phenylpentan - 2 - one (CAS No. 2138013–76–8) is a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it valuable for constructing bioactive molecules, developing new materials, and exploring innovative synthetic methodologies. As research continues to uncover new applications for this compound, 1 - azido - 5 - phenylpentan - 2 - one is poised to play an increasingly important role in advancing chemical science and technology.